Cas no 899946-95-3 (N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899946-95-3
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 5489459
• Update Time: 2025-10-30

N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-2-(3-naphthalen-1-yl-6-oxopyridazin-1-yl)acetamide
• 1(6H)-Pyridazineacetamide, N-[2-(2-methoxyphenyl)ethyl]-3-(1-naphthalenyl)-6-oxo-
• N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C25H23N3O3/c1-31-23-12-5-3-8-19(23)15-16-26-24(29)17-28-25(30)14-13-22(27-28)21-11-6-9-18-7-2-4-10-20(18)21/h2-14H,15-17H2,1H3,(H,26,29)
• InChI Key： KVJAYXLQDFEPLT-UHFFFAOYSA-N
• SMILES： C1(C2=C3C(C=CC=C3)=CC=C2)=NN(CC(NCCC2=CC=CC=C2OC)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Professional Introduction to Compound with CAS No. 899946-95-3 and Product Name: N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

The compound with the CAS number 899946-95-3 and the product name N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate molecular framework of this compound, featuring a pyridazine core substituted with various aromatic and aliphatic groups, makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit diverse pharmacological properties. The structure of N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide incorporates elements that are known to contribute to its biological activity. Specifically, the presence of a naphthalene ring and a methoxy-substituted phenyl group enhances its interaction with biological targets, making it a valuable scaffold for medicinal chemistry.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in various disease pathways. The pyridazine core is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes that are implicated in inflammatory responses and metabolic disorders. Furthermore, the acetamide moiety at the 1-position of the pyridazine ring is known to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

Recent studies have demonstrated that derivatives of pyridazine have significant therapeutic potential in areas such as oncology, neurology, and cardiovascular diseases. The compound N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide has been investigated for its ability to modulate key signaling pathways associated with these diseases. For instance, preliminary in vitro studies suggest that it may inhibit the activity of certain kinases that are overexpressed in cancer cells, thereby potentially inhibiting tumor growth and proliferation.

The structural features of this compound also make it an attractive candidate for further optimization through structure-based drug design. Computational modeling and molecular dynamics simulations have been employed to understand how this molecule interacts with its biological targets at an atomic level. These studies have provided valuable insights into the binding mechanism and have identified key residues that contribute to its potency and selectivity. This information is crucial for designing next-generation analogs with improved pharmacological properties.

In addition to its potential therapeutic applications, N-2-(2-methoxyphenyl)ethyl-2-3-(naphthalen-1-y l)-6 oxo -1 ,6 dihydropyridazin -1 - y lacetamide has also been explored for its role in chemical biology research. Its unique structure allows researchers to probe various biological processes by modulating specific pathways or interactions. This has led to several collaborative projects aimed at understanding the fundamental mechanisms underlying diseases such as diabetes, Alzheimer's disease, and autoimmune disorders.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the complex pyridazine scaffold. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic methodologies not only highlight the versatility of modern organic synthesis but also pave the way for the production of other structurally related compounds for further research.

The pharmacokinetic properties of N - 2 - ( 2 - methoxyphen yl ) eth yl - 2 - 3 - ( naphthalen - 1 - y l ) - 6 ox o - 1 , 6 dihydrop y ridazin - 1 - y lacet amide are also under investigation to ensure its suitability for clinical applications. Studies have focused on its solubility, stability, bioavailability, and metabolic pathways. These parameters are critical for determining whether this compound can be developed into a viable drug candidate. Preliminary data suggest that it exhibits favorable pharmacokinetic profiles, which bodes well for future clinical trials.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N - 2 - ( 2 - meth oxyphen yl ) eth yl - 2 - 3 - ( naphthalen e - 1 - y l ) - 6 ox o - 1 , 6 dihydrop y ridazin e eacet amide offer hope by providing novel starting points for drug discovery efforts. Their unique structures and promising biological activities make them valuable tools for researchers working in academia and industry alike.

In conclusion, N -- ( -- meth oxyphen yl ) eth yl -- ( -- naphthal ene -- l -- y l ) -- ox o -- dihydrop y rid az ine eacet amide (CAS No. 899946--95--3) stands out as a significant advancement in chemical biology and pharmaceutical research Its intricate structure complex functional groups potential biological activities make it an exciting prospect for further investigation In light o ongoing studies it is hoped that this compound will contribute to the development o new treatments f various diseases ultimately improving human health